Cas no 146689-73-8 (2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans-)

• Product Name: 2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans-
• CAS No: 146689-73-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 3766431
• PubChem ID: 97295024
• Update Time: 2025-10-31

2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans-
• Ethyl trans-5-amino-tetrahydro-pyran-2-carboxylate hydrochloride
• Ethyl trans-5-amino-tetrahydro-pyran-2-carboxylate
• 2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans- (9CI)
• trans-5-Amino-tetrahydro-pyran-2-carboxylic acid ethyl ester
• rel-(2R,5S)-Ethyl 5-aminotetrahydro-2H-pyran-2-carboxylate
• (2R,5S)-Ethyl 5-aminotetrahydro-2H-pyran-2-carboxylate
• CS-0057582
• (2R,5S)-Ethyl5-aminotetrahydro-2H-pyran-2-carboxylate
• 146689-73-8
• ethyl (2R,5S)-5-aminooxane-2-carboxylate

• Inchi： 1S/C8H15NO3/c1-2-11-8(10)7-4-3-6(9)5-12-7/h6-7H,2-5,9H2,1H3/t6-,7+/m0/s1
• InChI Key： DPHUSCGJQGFYGW-NKWVEPMBSA-N
• SMILES： O1C[C@H](CC[C@@H]1C(=O)OCC)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on 2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans-

2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans- (CAS No. 146689-73-8): An Overview

2H-Pyran-2-carboxylic acid, 5-aminotetrahydro-, ethyl ester, trans- (CAS No. 146689-73-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to as trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate is C₉H₁₅NO₃, and its molecular weight is approximately 181.22 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its chemical structure includes a pyran ring with an amino group and an ethyl ester moiety, which contribute to its reactivity and functional versatility.

In recent years, the study of trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate has gained considerable attention due to its potential applications in the development of novel therapeutic agents. Research has shown that this compound can serve as a key intermediate in the synthesis of compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-Inflammatory Properties: One of the notable applications of trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate is in the development of anti-inflammatory drugs. Studies have demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate could be a promising lead compound for the design of new anti-inflammatory agents with improved efficacy and reduced side effects.

Anti-Cancer Potential: Another area of interest is the use of trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate in cancer research. Recent studies have shown that certain derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation. These findings highlight the potential of trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate as a scaffold for the development of novel anti-cancer drugs.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate has also been investigated for its neuroprotective effects. Research has shown that derivatives of this compound can protect neurons from oxidative stress and neurotoxicity. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to produce trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate are well-established and can be performed using readily available starting materials and reagents. One common method involves the reaction of ethyl acrylate with an appropriate amine followed by cyclization to form the pyran ring. The trans-isomer can be selectively obtained through careful control of reaction conditions such as temperature and solvent choice.

In conclusion, trans-Ethyl 5-amino-5,6-dihydro-2H-pyran-2-carboxylate (CAS No. 146689-73-8) is a multifunctional compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.